![molecular formula C15H12N4O2S B5794297 4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate](/img/structure/B5794297.png)
4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate, also known as PTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. PTA belongs to the class of thiazolylphenylacetate derivatives and has a molecular weight of 332.4 g/mol. In
Mechanism of Action
The exact mechanism of action of 4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in cell growth and proliferation. This compound has also been found to induce apoptosis, which is a programmed cell death process that occurs in cells that are damaged or no longer needed by the body.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound can reduce the production of reactive oxygen species (ROS) and inhibit the activity of certain inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This compound has also been found to increase the levels of certain antioxidants such as glutathione and superoxide dismutase (SOD).
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate in lab experiments is that it is relatively easy to synthesize and purify. This compound is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one of the limitations of using this compound is that it can be toxic to cells at high concentrations. Therefore, it is essential to optimize the concentration of this compound used in experiments to ensure that it does not have adverse effects on cell viability.
Future Directions
There are several future directions for the research and development of 4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate. One potential direction is to investigate the use of this compound in the treatment of various inflammatory diseases. Another direction is to explore the potential of this compound as a chemotherapeutic agent for the treatment of cancer. Additionally, researchers could investigate the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, further studies could be conducted to elucidate the exact mechanism of action of this compound and to identify potential molecular targets for its therapeutic effects.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves the reaction of 2-amino-4-(2-pyrimidinyl)thiazole with 4-bromoacetophenone in the presence of a base such as potassium carbonate. This compound has been extensively studied for its potential applications in drug development, and it has been found to exhibit antitumor, anti-inflammatory, and antioxidant properties. While there are limitations to using this compound in lab experiments, its potential applications make it a promising area for future research.
Synthesis Methods
The synthesis of 4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate involves the reaction of 2-amino-4-(2-pyrimidinyl)thiazole with 4-bromoacetophenone in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) and is carried out under reflux conditions for several hours. The resulting product is purified by column chromatography to obtain pure this compound.
Scientific Research Applications
4-[2-(2-pyrimidinylamino)-1,3-thiazol-4-yl]phenyl acetate has been extensively studied for its potential applications in various scientific fields. One of the primary applications of this compound is in the development of new drugs. This compound has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been found to possess anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and asthma.
Properties
IUPAC Name |
[4-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]phenyl] acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O2S/c1-10(20)21-12-5-3-11(4-6-12)13-9-22-15(18-13)19-14-16-7-2-8-17-14/h2-9H,1H3,(H,16,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWTWBKQZUMPZLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C2=CSC(=N2)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.